Cas no 2007863-50-3 (5-bromo-1-2-(pyrazin-2-yl)ethyl-1H-1,2,4-triazol-3-amine)
5-bromo-1-2-(pyrazin-2-yl)ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-2-(pyrazin-2-yl)ethyl-1H-1,2,4-triazol-3-amine
- 5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine
- EN300-1111527
- 2007863-50-3
-
- Inchi: 1S/C8H9BrN6/c9-7-13-8(10)14-15(7)4-1-6-5-11-2-3-12-6/h2-3,5H,1,4H2,(H2,10,14)
- InChI Key: QWYGUQPFCPNGEF-UHFFFAOYSA-N
- SMILES: BrC1=NC(N)=NN1CCC1C=NC=CN=1
Computed Properties
- Exact Mass: 268.00721g/mol
- Monoisotopic Mass: 268.00721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 82.5Ų
5-bromo-1-2-(pyrazin-2-yl)ethyl-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1111527-0.05g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 95% | 0.05g |
$1008.0 | 2023-10-27 | |
| Enamine | EN300-1111527-0.1g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 95% | 0.1g |
$1056.0 | 2023-10-27 | |
| Enamine | EN300-1111527-0.25g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 95% | 0.25g |
$1104.0 | 2023-10-27 | |
| Enamine | EN300-1111527-0.5g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 95% | 0.5g |
$1152.0 | 2023-10-27 | |
| Enamine | EN300-1111527-1.0g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 1g |
$1500.0 | 2023-06-10 | ||
| Enamine | EN300-1111527-2.5g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 95% | 2.5g |
$2351.0 | 2023-10-27 | |
| Enamine | EN300-1111527-5.0g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 5g |
$4349.0 | 2023-06-10 | ||
| Enamine | EN300-1111527-10.0g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 10g |
$6450.0 | 2023-06-10 | ||
| Enamine | EN300-1111527-1g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 95% | 1g |
$1200.0 | 2023-10-27 | |
| Enamine | EN300-1111527-5g |
5-bromo-1-[2-(pyrazin-2-yl)ethyl]-1H-1,2,4-triazol-3-amine |
2007863-50-3 | 95% | 5g |
$3479.0 | 2023-10-27 |
5-bromo-1-2-(pyrazin-2-yl)ethyl-1H-1,2,4-triazol-3-amine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 5-bromo-1-2-(pyrazin-2-yl)ethyl-1H-1,2,4-triazol-3-amine
Comprehensive Overview of 5-bromo-1-(2-(pyrazin-2-yl)ethyl)-1H-1,2,4-triazol-3-amine (CAS No. 2007863-50-3)
The compound 5-bromo-1-(2-(pyrazin-2-yl)ethyl)-1H-1,2,4-triazol-3-amine (CAS No. 2007863-50-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This 1,2,4-triazole derivative, characterized by the presence of a pyrazine ring and a bromine substituent, exhibits promising properties for applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active compounds.
In recent years, the demand for heterocyclic compounds like 5-bromo-1-(2-(pyrazin-2-yl)ethyl)-1H-1,2,4-triazol-3-amine has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The compound's triazole core is known for its versatility in forming hydrogen bonds and interacting with biological targets, making it a valuable scaffold in the development of antimicrobial agents, anticancer drugs, and central nervous system (CNS) modulators. Its CAS number 2007863-50-3 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research.
One of the key trends in the study of 5-bromo-1-(2-(pyrazin-2-yl)ethyl)-1H-1,2,4-triazol-3-amine is its potential application in targeted therapy. With the rise of precision medicine, researchers are exploring how this compound can be tailored to interact with specific enzyme inhibitors or receptor modulators. The pyrazine moiety, in particular, is of interest due to its ability to enhance bioavailability and metabolic stability, which are critical factors in drug design. Additionally, the bromine atom offers opportunities for further functionalization via cross-coupling reactions, a topic frequently discussed in organic synthesis forums.
Another area of exploration for CAS 2007863-50-3 is its role in agrochemical innovation. The 1,2,4-triazole ring is a common feature in many pesticides and herbicides, and the incorporation of a pyrazine group could lead to improved efficacy and environmental safety. This aligns with the growing emphasis on sustainable agriculture and the development of eco-friendly crop protection solutions. Industry professionals often search for synthetic methods and structure-activity relationships related to this compound to optimize its performance in field applications.
From a material science perspective, 5-bromo-1-(2-(pyrazin-2-yl)ethyl)-1H-1,2,4-triazol-3-amine has potential applications in the development of functional materials. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for use in catalysis, sensors, and electronic devices. The compound's thermal stability and photophysical properties are also subjects of ongoing research, particularly in the context of optoelectronic materials and luminescent probes.
In conclusion, 5-bromo-1-(2-(pyrazin-2-yl)ethyl)-1H-1,2,4-triazol-3-amine (CAS No. 2007863-50-3) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural attributes, including the triazole and pyrazine rings, position it as a valuable tool for researchers aiming to address contemporary challenges in drug discovery, sustainable agriculture, and advanced materials. As scientific interest in this compound continues to grow, its role in innovative solutions is expected to expand further.
2007863-50-3 (5-bromo-1-2-(pyrazin-2-yl)ethyl-1H-1,2,4-triazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)